Cas no 1697626-17-7 (3-(4-Chloro-1H-pyrazol-1-yl)-5-fluorobenzaldehyde)

3-(4-Chloro-1H-pyrazol-1-yl)-5-fluorobenzaldehyde structure
1697626-17-7 structure
Product Name:3-(4-Chloro-1H-pyrazol-1-yl)-5-fluorobenzaldehyde
CAS No:1697626-17-7
MF:C10H6ClFN2O
MW:224.618844509125
CID:5692031
PubChem ID:106529442
Update Time:2025-08-03

3-(4-Chloro-1H-pyrazol-1-yl)-5-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • EN300-1292470
    • 1697626-17-7
    • 3-(4-Chloro-1H-pyrazol-1-yl)-5-fluorobenzaldehyde
    • Benzaldehyde, 3-(4-chloro-1H-pyrazol-1-yl)-5-fluoro-
    • Inchi: 1S/C10H6ClFN2O/c11-8-4-13-14(5-8)10-2-7(6-15)1-9(12)3-10/h1-6H
    • InChI Key: SGVQIJIQYPTNIT-UHFFFAOYSA-N
    • SMILES: ClC1C=NN(C=1)C1C=C(C=C(C=O)C=1)F

Computed Properties

  • Exact Mass: 224.0152687g/mol
  • Monoisotopic Mass: 224.0152687g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 34.9Ų

Experimental Properties

  • Density: 1.39±0.1 g/cm3(Predicted)
  • Boiling Point: 350.2±37.0 °C(Predicted)
  • pka: -2.07±0.24(Predicted)

3-(4-Chloro-1H-pyrazol-1-yl)-5-fluorobenzaldehyde Pricemore >>

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